Cas no 823814-40-0 (Ethanol, 1-propoxy-, propanoate)

• Product name: Ethanol, 1-propoxy-, propanoate
• CAS No: 823814-40-0
• MF: C₈H₁₈O₄
• MW: 178.226123332977
• CID: 692440
• PubChem ID: 71418770

Ethanol, 1-propoxy-, propanoate Chemical and Physical Properties

Names and Identifiers

• Ethanol, 1-propoxy-, propanoate
• propanoic acid,1-propoxyethanol
• Propanoic acid--1-propoxyethan-1-ol (1/1)
• DTXSID00838062
• 823814-40-0

• Inchi： InChI=1S/C5H12O2.C3H6O2/c1-3-4-7-5(2)6;1-2-3(4)5/h5-6H,3-4H2,1-2H3;2H2,1H3,(H,4,5)
• InChI Key： XWQGMLRYWQUHAI-UHFFFAOYSA-N
• SMILES： CCCOC(C)O.CCC(=O)O

Computed Properties

• Exact Mass: 178.12050905g/mol
• Monoisotopic Mass: 178.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 77.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų